![molecular formula C11H13NO2 B2380604 6-Methyl-5,6,7,8-tetrahydroquinoline-2-carboxylic acid CAS No. 1780025-93-5](/img/structure/B2380604.png)
6-Methyl-5,6,7,8-tetrahydroquinoline-2-carboxylic acid
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Description
“6-Methyl-5,6,7,8-tetrahydroquinoline-2-carboxylic acid” is a chemical compound with the molecular formula C11H13NO2 . It is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of “6-Methyl-5,6,7,8-tetrahydroquinoline-2-carboxylic acid” consists of a tetrahydroquinoline backbone with a carboxylic acid group at the 2-position and a methyl group at the 6-position .Physical And Chemical Properties Analysis
The predicted boiling point of “6-Methyl-5,6,7,8-tetrahydroquinoline-2-carboxylic acid” is 349.1±42.0 °C, and its predicted density is 1.247±0.06 g/cm3 .Scientific Research Applications
Material Science
Polymer Chemistry: 6-Methyl-5,6,7,8-tetrahydroquinoline-2-carboxylic acid derivatives can be incorporated into polymer matrices. Their unique properties contribute to the development of functional materials, such as conductive polymers, sensors, and drug delivery systems. Researchers explore their compatibility with different polymer backbones and their impact on material properties.
Surface Modification: Functionalizing surfaces with this compound enhances adhesion, wettability, and other surface properties. Researchers investigate its use in coatings, adhesives, and surface modification techniques. The carboxylic acid group facilitates covalent bonding to various substrates.
properties
IUPAC Name |
6-methyl-5,6,7,8-tetrahydroquinoline-2-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO2/c1-7-2-4-9-8(6-7)3-5-10(12-9)11(13)14/h3,5,7H,2,4,6H2,1H3,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWIWTOWKRPUFHK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2=C(C1)C=CC(=N2)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methyl-5,6,7,8-tetrahydroquinoline-2-carboxylic acid |
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